![molecular formula C22H26N2O6 B247837 (2-Methoxy-phenyl)-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone](/img/structure/B247837.png)
(2-Methoxy-phenyl)-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone
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Overview
Description
(2-Methoxy-phenyl)-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone, also known as TBN-9, is a synthetic compound that has been studied for its potential use in the treatment of various diseases. This compound has been shown to have promising results in scientific research, particularly in the field of cancer treatment.
Mechanism of Action
The mechanism of action of (2-Methoxy-phenyl)-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of the protein kinase Akt, which is involved in cell survival and proliferation. This compound has also been shown to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of genes involved in cell survival and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit cancer cell growth and proliferation, and reduce the expression of genes involved in cancer cell survival and inflammation. This compound has also been shown to have anti-angiogenic effects, meaning that it can inhibit the growth of new blood vessels that are necessary for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
One advantage of (2-Methoxy-phenyl)-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone is that it has been shown to have potent anticancer activity against a variety of cancer cell lines, making it a promising candidate for further study. However, one limitation of this compound is that its mechanism of action is not fully understood, which could make it difficult to develop as a therapeutic agent.
Future Directions
There are a number of future directions for the study of (2-Methoxy-phenyl)-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone. One direction is to further elucidate its mechanism of action, which could lead to the development of more effective therapeutic agents. Another direction is to study the potential use of this compound in combination with other anticancer agents, which could enhance its efficacy. Additionally, further studies are needed to determine the safety and efficacy of this compound in animal models and in clinical trials.
Synthesis Methods
The synthesis of (2-Methoxy-phenyl)-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone involves the reaction of 2-methoxyphenylpiperazine with 3,4,5-trimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with ethyl chloroformate to form the final compound, this compound.
Scientific Research Applications
(2-Methoxy-phenyl)-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone has been extensively studied for its potential use in cancer treatment. Studies have shown that this compound has potent anticancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, while leaving normal cells unharmed.
properties
Molecular Formula |
C22H26N2O6 |
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Molecular Weight |
414.5 g/mol |
IUPAC Name |
(2-methoxyphenyl)-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]methanone |
InChI |
InChI=1S/C22H26N2O6/c1-27-17-8-6-5-7-16(17)22(26)24-11-9-23(10-12-24)21(25)15-13-18(28-2)20(30-4)19(14-15)29-3/h5-8,13-14H,9-12H2,1-4H3 |
InChI Key |
JYKPQKDHQZSSMP-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1C(=O)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Canonical SMILES |
COC1=CC=CC=C1C(=O)N2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Origin of Product |
United States |
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